Cas no 941871-15-4 (N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylcyclopentanecarboxamide)

• Product Name: N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylcyclopentanecarboxamide
• CAS No: 941871-15-4
• MF: C₂₀H₂₂N₂O₂S
• MW: 354.465883731842
• CID: 5498929
• PubChem ID: 7656644
• Update Time: 2025-10-19

N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylcyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• VU0497494-1
• N-(1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)cyclopentanecarboxamide
• F2769-0151
• 941871-15-4
• N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]cyclopentanecarboxamide
• AKOS024679161
• N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]cyclopentanecarboxamide
• N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylcyclopentanecarboxamide

• Inchi： 1S/C20H22N2O2S/c23-19(14-5-1-2-6-14)21-16-9-10-17-15(13-16)7-3-11-22(17)20(24)18-8-4-12-25-18/h4,8-10,12-14H,1-3,5-7,11H2,(H,21,23)
• InChI Key： SMRXDSAOGITQCZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CCCC2C=C(C=CC1=2)NC(C1CCCC1)=O)=O

Computed Properties

• Exact Mass: 354.14019912g/mol
• Monoisotopic Mass: 354.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 77.6Ų

Additional information on N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylcyclopentanecarboxamide

Introduction to N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylcyclopentanecarboxamide (CAS No. 941871-15-4)

N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylcyclopentanecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 941871-15-4, represents a convergence of multiple structural motifs that are of interest for their potential biological activity and synthetic utility. The presence of both thiophene and tetrahydroquinoline moieties in its molecular framework suggests a rich chemical space for exploration, particularly in the context of drug discovery and development.

The thiophene-2-carbonyl group is a key feature of this compound, serving as a reactive site for further functionalization and as a scaffold for studying electronic and steric effects on adjacent functional groups. Thiophene derivatives are well-documented for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents. The incorporation of this moiety into the larger molecule not only enhances its structural complexity but also opens up possibilities for unique interactions with biological targets.

The tetrahydroquinoline ring system is another critical component of N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylcyclopentanecarboxamide. Tetrahydroquinolines are known for their prevalence in natural products and have been extensively studied for their potential as kinase inhibitors and other therapeutic applications. The combination of the tetrahydroquinoline scaffold with the thiophene-2-carbonyl group creates a molecule with a dual functionality that could be exploited in the design of novel therapeutic agents.

The cyclopentanecarboxamide moiety at the C6 position of the tetrahydroquinoline ring adds another layer of complexity to the molecule. Amide functionalities are common in pharmaceuticals due to their ability to form hydrogen bonds, which can enhance binding affinity to biological targets. The cyclopentane ring provides steric bulk that can influence the conformational preferences of the molecule and its interactions with proteins or other biomolecules.

In recent years, there has been a growing interest in the development of hybrid molecules that combine multiple pharmacophoric elements to achieve synergistic effects. N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylcyclopentanecarboxamide exemplifies this trend by integrating several key structural features that are known to be biologically relevant. The synthesis of such hybrid molecules often presents significant challenges due to the need for multiple steps and careful control over reaction conditions to ensure high yield and purity.

The synthesis of N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylcyclopentanecarboxamide involves several key steps that highlight the synthetic strategies employed in modern organic chemistry. The introduction of the thiophene-2-carbonyl group typically requires a Knoevenagel condensation or similar reaction to form an α,b-Unsaturated carbonyl compound followed by cyclization or further functionalization. The subsequent attachment of the tetrahydroquinoline ring system may involve palladium-catalyzed cross-coupling reactions or other transition-metal-catalyzed processes.

The final step involves introducing the cyclopentanecarboxamide functionality at the C6 position of the tetrahydroquinoline ring. This can be achieved through nucleophilic substitution reactions or amide bond formation techniques that are well-established in synthetic organic chemistry. Each step in the synthesis must be carefully optimized to ensure high regioselectivity and yield, as well as minimal side reactions that could complicate purification efforts.

The biological activity of N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylcyclopentanecarboxamide has not yet been fully elucidated but is an area of active research. Preliminary studies suggest that this compound may exhibit interesting properties as a result of its unique structural features. The combination of the thiophene, tetrahydroquinoline, and cyclopentanecarboxamide moieties could lead to novel interactions with biological targets such as enzymes or receptors involved in disease pathways.

In conclusion, N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylcyclopentanecarboxamide (CAS No. 941871-15-4) is a promising candidate for further investigation in pharmaceutical research. Its complex molecular architecture offers opportunities for designing new therapeutic agents with tailored biological activities. As synthetic methodologies continue to advance and our understanding of molecular interactions deepens, compounds like this one will play an increasingly important role in drug discovery and development efforts worldwide.